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Abstract
Bromine trichloride (BrCl₃) is a reactive interhalogen compound with significant potential in

synthetic chemistry, acting as a potent oxidizing and halogenating agent. Despite its utility,

comprehensive data on its reactivity, particularly quantitative kinetic and thermodynamic

parameters, are scarce in the scientific literature. This technical guide provides a consolidated

overview of the known reactivity of bromine trichloride, including its chemical and physical

properties, stability, and common reactions. Due to the limited availability of specific data for

BrCl₃, this guide also incorporates data for the closely related and more extensively studied

bromine monochloride (BrCl), which coexists in equilibrium with BrCl₃ in solution. This

document aims to serve as a valuable resource for researchers by providing detailed

experimental protocols, summarizing available quantitative data, and illustrating key reaction

mechanisms and workflows.

Introduction
Bromine trichloride (BrCl₃) is an interhalogen compound that exhibits high reactivity, making it

a subject of interest for various chemical transformations.[1][2] It is known to be a strong

oxidizing agent and participates in halogen-exchange reactions, finding applications in organic

synthesis and surface modification processes.[1] The central bromine atom in BrCl₃ possesses

two lone pairs of electrons, resulting in a T-shaped molecular geometry.[1] Its reactivity is often

compared to other interhalogens like bromine trifluoride (BrF₃) and iodine trichloride (ICl₃).[1]
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This guide provides a detailed examination of the reactivity of BrCl₃, addressing the challenges

posed by its instability and the limited availability of direct experimental data. By supplementing

with data from its more stable counterpart, bromine monochloride (BrCl), we aim to provide a

practical and comprehensive resource for professionals in research and drug development.

Physicochemical Properties
A summary of the key physicochemical properties of bromine trichloride and related

compounds is presented in Table 1.

Property
Bromine
Trichloride
(BrCl₃)

Bromine
Monochloride
(BrCl)

Bromine
Trifluoride
(BrF₃)

Iodine
Trichloride
(ICl₃)

CAS Number 12360-50-8[1] 13863-41-7[3] 7787-71-5 865-47-4

Molecular

Formula
BrCl₃[1] BrCl[3] BrF₃[1] ICl₃[1]

Molecular Weight

( g/mol )
186.26[1] 115.36 136.90 233.26

Appearance
Yellow-brown

liquid[2]

Golden yellow

gas[3]

Straw-colored

liquid

Bright yellow

powder

Melting Point

(°C)
Decomposes -66[3] 8.8

Decomposes at

77

Boiling Point (°C) Decomposes 5[3] 125.8 Decomposes

Molecular

Geometry
T-shaped[1] Linear[1] T-shaped[1]

T-shaped

(dimerizes to

I₂Cl₆ in solid

state)[1]

Reactivity and Stability
Bromine trichloride is a highly reactive compound that acts as a strong oxidizing agent.[1] It is

more reactive than bromine monochloride but less reactive than bromine trifluoride.[1] BrCl₃ is
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unstable and tends to dissociate into bromine monochloride (BrCl) and chlorine (Cl₂). This

equilibrium is a key aspect of its chemistry.

Stability and Decomposition
Bromine trichloride is thermally unstable and decomposes upon heating. It is also highly

susceptible to hydrolysis. In aqueous or protic media, it rapidly hydrolyzes to form hydrobromic

acid (HBr) and hypochlorous acid (HOCl).[1] It is more stable in anhydrous, nonpolar solvents

such as carbon tetrachloride.[1]

Quantitative Reactivity Data
Direct quantitative kinetic and thermodynamic data for BrCl₃ are not readily available in the

literature. However, extensive data exists for bromine monochloride (BrCl), which is a key

species in equilibrium with BrCl₃. The following tables summarize important kinetic and

thermodynamic parameters for BrCl.

Table 2: Kinetic Data for Bromine Monochloride (BrCl) Reactions

Reaction
Rate Constant
(k)

Temperature
(°C)

Conditions Reference

BrCl + ClO₂⁻ 5.2 x 10⁶ M⁻¹s⁻¹ 25 Phosphate buffer [4]

BrCl + BrO₂⁻ 1.9 x 10⁵ M⁻¹s⁻¹ 25 Phosphate buffer [4]

BrCl hydrolysis

to HOBr + Cl⁻

3.0 x 10⁶ s⁻¹

(first-order)
25 p[H⁺] 6.4 [5]

HOBr + Cl⁻ + H⁺

→ BrCl
2.3 x 10¹⁰ M⁻²s⁻¹ 25 - [5]

Table 3: Thermodynamic Data for Bromine Monochloride (BrCl) Equilibria
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Equilibrium
Equilibrium
Constant (K)

Temperature
(°C)

Conditions Reference

BrCl(aq) + Cl⁻ ⇌

BrCl₂⁻
3.8 M⁻¹ 25 μ = 1.0 M [5]

BrCl(aq) + H₂O

⇌ HOBr(aq) +

Cl⁻ + H⁺

1.3 x 10⁻⁴ M² 5-25 μ = 1.0 M [5]

Experimental Protocols
Synthesis of Bromine Trichloride (Laboratory Scale)
Disclaimer: Bromine trichloride is a highly corrosive and toxic substance. This procedure

should only be carried out by trained personnel in a well-ventilated fume hood with appropriate

personal protective equipment.

Materials:

Liquid bromine (Br₂)

Chlorine gas (Cl₂)

Anhydrous carbon tetrachloride (CCl₄)

Schlenk flask or a three-necked round-bottom flask

Gas inlet tube

Dry ice/acetone cold bath (-78 °C)

Magnetic stirrer and stir bar

Procedure:

Set up the reaction flask under an inert atmosphere (e.g., nitrogen or argon).

Cool the flask to -78 °C using a dry ice/acetone bath.
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Add a solution of liquid bromine in anhydrous carbon tetrachloride to the cooled flask with

stirring.

Slowly bubble dry chlorine gas through the bromine solution. The reaction is exothermic and

should be controlled by the rate of chlorine addition and the cooling bath.

Continue the addition of chlorine until the color of the solution changes from reddish-brown

to a deep red or orange, indicating the formation of BrCl₃.

The resulting solution of BrCl₃ in CCl₄ should be used immediately for subsequent reactions

as it is unstable.

Studying the Reactivity of Bromine Trichloride
A stopped-flow UV-Vis spectrophotometer can be used to monitor the degradation rates of

BrCl₃ and its reactions with various substrates.[1]

Procedure:

Prepare a fresh solution of BrCl₃ in an appropriate anhydrous, nonpolar solvent (e.g., CCl₄)

as described above.

Prepare a solution of the substrate to be studied in the same solvent.

Use the stopped-flow apparatus to rapidly mix the BrCl₃ solution with the substrate solution.

Monitor the change in absorbance at a wavelength where BrCl₃ or the reaction product has a

characteristic absorption band.

The kinetic data can be analyzed to determine the rate law and rate constant for the

reaction.

Reaction Mechanisms
Bromine trichloride is expected to react with organic molecules via mechanisms similar to

other electrophilic halogenating agents.

Electrophilic Addition to Alkenes
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BrCl₃ can add across the double bond of an alkene. The reaction likely proceeds through a

cyclic bromonium ion intermediate, followed by nucleophilic attack by a chloride ion.

Bromonium Ion Intermediate

R₂C=CR₂

R₂C—CR₂

  +
  Br
 / \

Cl  Cl

+ BrCl₃

BrCl₃ Cl⁻

R₂C(Cl)—CR₂(Br)Cl+ Cl⁻

Click to download full resolution via product page

Electrophilic addition of BrCl₃ to an alkene.

Electrophilic Aromatic Substitution
In the presence of a Lewis acid catalyst (e.g., AlCl₃ or FeCl₃), BrCl₃ can act as an electrophile

to substitute a hydrogen atom on an aromatic ring.

Sigma Complex Intermediate

C₆H₆ [C₆H₆BrCl₂]⁺+ BrCl₃ + AlCl₃

BrCl₃

AlCl₃ AlCl₄⁻

C₆H₅BrCl₂- H⁺

H⁺
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Click to download full resolution via product page

Electrophilic aromatic substitution with BrCl₃.

Experimental and Analytical Workflow
The following diagram illustrates a typical workflow for the synthesis, characterization, and

reactivity studies of bromine trichloride.

Synthesis of BrCl₃
(Br₂ + Cl₂ in CCl₄ at -78°C)

Characterization
- Vibrational Spectroscopy (IR/Raman)

- Mass Spectrometry (MS)
- Purity Assessment (Titration)

Reactivity Studies
(Stopped-flow UV-Vis)

Kinetic and Thermodynamic
Data Analysis

Reaction Mechanism
Elucidation

Applications in
Organic Synthesis

Click to download full resolution via product page

Workflow for studying the reactivity of Bromine Trichloride.
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Safety and Handling
Bromine trichloride is a highly corrosive and toxic substance that should be handled with

extreme care in a well-ventilated chemical fume hood.[6]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile or

neoprene), safety goggles, a face shield, and a lab coat.[6]

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as water, organic compounds, and reducing agents.[6]

Spills: In case of a spill, evacuate the area and neutralize with a suitable agent like sodium

thiosulfate solution. Absorb the neutralized mixture with an inert material and dispose of it as

hazardous waste.

First Aid: In case of skin or eye contact, flush immediately with copious amounts of water for

at least 15 minutes and seek immediate medical attention. If inhaled, move to fresh air and

seek medical attention.

Conclusion
Bromine trichloride is a highly reactive interhalogen with significant potential as an oxidizing

and halogenating agent in chemical synthesis. This guide has summarized the current

understanding of its reactivity, drawing upon available data and supplementing with information

from the more stable bromine monochloride. The provided experimental protocols and reaction

mechanisms offer a framework for researchers to safely handle and explore the synthetic utility

of this compound. Further research is warranted to fully elucidate the quantitative aspects of

BrCl₃ reactivity and expand its applications in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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